Ethyl 6-oxo-4-((pyridin-2-ylmethyl)amino)-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-methylphenyl)-6-oxo-4-(pyridin-2-ylmethylamino)pyridazine-3-carboxylate
• InChI: InChI=1S/C20H20N4O3/c1-3-27-20(26)19-17(22-13-15-6-4-5-11-21-15)12-18(25)24(23-19)16-9-7-14(2)8-10-16/h4-12,22H,3,13H2,1-2H3
• InChI Key: ODXUVKRDSSPZJQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NCC2=CC=CC=N2)C3=CC=C(C=C3)C
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol
• CAS No.: 922015-89-2

Description

Ethyl 6-oxo-4-((pyridin-2-ylmethyl)amino)-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H20N4O3 and its molecular weight is 364.405. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Research has demonstrated the synthesis of pyrimidine derivatives, including compounds structurally related to Ethyl 6-oxo-4-((pyridin-2-ylmethyl)amino)-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate, showing significant antimicrobial properties. For instance, Farag et al. (2008) reported on the antimicrobial evaluation of new pyrimidine derivatives, highlighting their utility in addressing microbial resistance (Farag, Kheder, & Mabkhot, 2008). Additionally, compounds with alterations at the 2,3-positions have been identified to exhibit cytotoxicity against cancer cells, indicating their potential as antitumor agents (Temple, Rener, Comber, & Waud, 1991).

Synthesis of Novel Organic Compounds

The versatility of ethyl 6-oxo and related structures in organic synthesis has been explored in various studies. For example, the synthesis of pyrrolo[1,2-c]pyrimidone and thiazolo[3,4-c]pyrimidone derivatives using ethyl 6-bromomethyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate demonstrates the compound's utility in creating new molecules with potential biological activities (Kheder, Mabkhot, & Farag, 2009).

Corrosion Inhibition

The compound and its derivatives have also been studied for their application in corrosion inhibition. Dohare et al. (2017) prepared pyranpyrazole derivatives, showcasing their efficacy as corrosion inhibitors for mild steel, useful in industrial applications (Dohare, Ansari, Quraishi, & Obot, 2017). This application indicates the compound's potential in materials science, especially in protecting metals from corrosion.